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Compound of Interest

Compound Name: CCG-100602

Cat. No.: B606537 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for the small molecule inhibitor CCG-100602, including personal

protective equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
When handling CCG-100602, appropriate personal protective equipment is the first line of

defense against potential exposure. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact. It is important to note that all disposable gloves are permeable to some extent,

so selecting a glove with low permeability to the specific chemical is crucial.[1]

Protective Clothing: A laboratory coat must be worn and fully buttoned to protect from spills.

[1] Long pants and closed-toe shoes are also required to ensure no skin is exposed.[1]

Respiratory Protection: If there is a risk of generating aerosols or dusts, a NIOSH-approved

respirator may be necessary.
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A systematic approach to handling CCG-100602 will minimize risks and ensure the integrity of

experiments.

1. Preparation and Reconstitution:

CCG-100602 is typically supplied as a solid powder and is often dissolved in dimethyl

sulfoxide (DMSO) to create a stock solution.[2]

When preparing the stock solution, it is recommended to do so in a chemical fume hood to

minimize inhalation exposure.

For cell-based assays, the final concentration of DMSO should generally not exceed 0.1% to

avoid solvent-induced effects on cells.[2]

2. Storage:

The powdered form of CCG-100602 should be stored at -20°C for long-term stability, which

can be up to three years.[2]

Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for up to

one year to maintain its integrity.[2] Aliquoting the stock solution is recommended to avoid

repeated freeze-thaw cycles.[2]

3. In Vitro Handling:

CCG-100602 is an inhibitor of RhoA/C-mediated, SRF-driven luciferase expression with an

IC50 of 9.8 μM in PC-3 prostate cancer cells.[2][3]

Typical concentrations for in vitro experiments range from 3 to 40 μM.[2][4]

All manipulations involving the handling of CCG-100602, especially when in solution, should

be performed in a biological safety cabinet to maintain sterility and prevent exposure.

Disposal Plan
Proper disposal of CCG-100602 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.
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Chemical Waste: All solutions containing CCG-100602, including unused stock solutions and

experimental media, should be collected in a designated hazardous chemical waste

container.

Contaminated Materials: Any materials that have come into contact with CCG-100602, such

as pipette tips, gloves, and culture flasks, should be disposed of as solid chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not pour chemical waste down the drain.

Quantitative Data Summary
Property Value Source

Molecular Weight 478.82 g/mol [3][5]

IC50 9.8 µM (in PC-3 cells) [2][3]

Solubility in DMSO 100 mg/mL (208.85 mM) [2]

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent) -80°C for up to 1 year [2]
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Safe handling workflow for CCG-100602.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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